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Cat. No.: B14703734
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Introduction
Methoxymethylsilane (MTMS), a member of the alkoxysilane family, is a versatile

organosilicon compound with the chemical formula C4H12OSi.[1] It is a clear, colorless, and

volatile liquid with a low viscosity and a characteristic mild odor.[1][2][3] Its utility in scientific

research and industrial applications stems from its function as a potent silylating agent.[2][4]

This property is leveraged to protect sensitive functional groups, such as hydroxyls, during

complex organic syntheses and to modify surfaces, rendering them hydrophobic.[4][5]

Applications of methoxymethylsilane are found in the synthesis of pharmaceuticals, the

fabrication of electronic materials, and the development of specialty polymers and coatings.[2]

[4]

The reactivity of methoxymethylsilane, particularly its sensitivity to moisture, necessitates

stringent handling and storage protocols to ensure the safety of laboratory personnel and the

integrity of the compound.[2][6] This document provides a comprehensive guide for

researchers, scientists, and drug development professionals on the safe handling and storage

of methoxymethylsilane, grounded in an understanding of its chemical properties and

associated hazards.
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Chemical and Physical Properties
A thorough understanding of the physicochemical properties of methoxymethylsilane is

fundamental to its safe handling. These properties dictate the necessary precautions for

storage and use.

Property Value Source(s)

Molecular Formula C4H12OSi [1][6]

Molecular Weight 104.22 g/mol [1][3][6]

Appearance Clear, colorless liquid [1][7]

Boiling Point 57-58 °C [7]

Density 0.756 g/mL at 25 °C [7]

Vapor Pressure 76 mmHg @ 25 °C [6]

Flash Point -30.6 °C [8]

Water Solubility Reacts with water [6]

Hazard Identification and Safety Precautions
Methoxymethylsilane is classified as a hazardous chemical, primarily due to its high

flammability and reactivity.[6] Vapors can form explosive mixtures with air and may travel to an

ignition source and flash back.[6][9]

Health Hazards:

Skin and Eye Irritation: Direct contact can cause skin and serious eye irritation.[6][10]

Respiratory Tract Irritation: Inhalation of vapors may cause respiratory tract irritation.[11]

Toxicity of Hydrolysis Product: Contact with moisture, including atmospheric humidity, leads

to hydrolysis, producing methanol.[2][12] Methanol is toxic and can cause dizziness, nausea,

and, in large doses, damage to the nervous system and eyesight.[2]

Primary Safety Precautions:
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Work in a well-ventilated area, preferably within a chemical fume hood.[2][13]

Wear appropriate Personal Protective Equipment (PPE), including flame-resistant clothing,

chemical-resistant gloves (neoprene or nitrile rubber), and chemical splash goggles.[13][14]

Ensure that an eyewash station and a safety shower are readily accessible.[11]

Keep away from heat, sparks, open flames, and other ignition sources.[6][10]

Use non-sparking tools and explosion-proof equipment.[6][9]

Ground all containers and transfer equipment to prevent static discharge.[6][14]

Detailed Handling Protocols
Adherence to systematic procedures is critical when working with methoxymethylsilane to

mitigate risks.

General Handling Workflow
The following diagram outlines the essential steps for safely handling methoxymethylsilane in

a laboratory setting.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.njalchemist.com/knowledge/information/methoxytrimethylsilane-chemical-buy-supplier-manufacturer-factory-price.html
https://www.zmsilane.com/silane-chemical/
https://www.zmsilane.com/silane-chemical/
https://www.gelest.com/wp-content/uploads/product_msds/SIM6508.0-msds.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://www.fishersci.com/store/msds?partNumber=AC392470250&countryCode=US&language=en
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M0688&langSelector=en&selectedCountry=KR
https://www.fishersci.com/store/msds?partNumber=AC392470250&countryCode=US&language=en
https://www.fishersci.no/store/msds?partNumber=11308988&countryCode=NO&language=en
https://www.fishersci.com/store/msds?partNumber=AC392470250&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIM6508.0-msds.pdf
https://www.benchchem.com/product/b14703734/docs?utm_src=pdf-body#application-notes-and-protocols-for-methoxymethylsilane
https://www.benchchem.com/product/b14703734/docs?utm_src=pdf-body#application-notes-and-protocols-for-methoxymethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14703734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood Functionality

Gather All Necessary Equipment
(Non-sparking tools, Grounded Glassware)

Establish Inert Atmosphere
(Nitrogen or Argon)

Proceed to Handling

Transfer Reagent via Syringe
or Cannula

Perform Reaction Under
Inert Conditions

Quench Reaction Carefully

Decontaminate Glassware

Proceed to Cleanup

Segregate and Label
Waste for Disposal

Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1: General workflow for handling methoxymethylsilane.
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Step-by-Step Protocol for Transferring
Methoxymethylsilane

Preparation:

Ensure the work area within the fume hood is clean and free of clutter.

Don a flame-retardant lab coat, chemical splash goggles, and neoprene or nitrile rubber

gloves.[14]

Ground the container of methoxymethylsilane and the receiving vessel.[6]

Inert Atmosphere:

The methoxymethylsilane container should be sealed under an inert gas like nitrogen or

argon.[2]

Purge the receiving flask with the same inert gas.

Transfer:

For small quantities, use a dry, gas-tight syringe that has been purged with inert gas.

Puncture the septum on the methoxymethylsilane bottle and slowly draw the desired

volume.

To prevent pressure changes, insert a needle connected to a nitrogen or argon line with an

oil bubbler into the septum.

Dispense the liquid slowly into the receiving flask against the inner wall to minimize

splashing.

Post-Transfer:

Remove the syringe and immediately quench any residual reagent in the syringe by

drawing up and expelling a suitable quenching agent (e.g., isopropanol) in a separate

beaker within the fume hood.
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Securely close the methoxymethylsilane container.

Spill Response Protocol
In the event of a spill, immediate and appropriate action is crucial.

Evacuate: Evacuate all non-essential personnel from the immediate area.[15]

Ventilate: Ensure the fume hood is operating at maximum capacity.

Contain: For small spills, absorb the liquid with a non-combustible material like dry sand or

earth.[16] Do NOT use combustible absorbents like paper towels.

Neutralize: Cautiously and slowly add a quenching agent such as isopropanol to the

absorbent material to react with the spilled methoxymethylsilane.

Collect: Using non-sparking tools, collect the absorbed material into a suitable container for

hazardous waste.[14]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to the appropriate safety officer.

Storage Protocols
Proper storage of methoxymethylsilane is paramount to maintaining its stability and

preventing hazardous situations.

Storage Conditions
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Parameter Recommendation Rationale Source(s)

Temperature
Store in a cool, dry,

well-ventilated area.

To minimize vapor

pressure and reduce

the risk of ignition.

[10][11]

Atmosphere

Store under an inert

atmosphere (e.g.,

nitrogen or argon).

To prevent hydrolysis

from atmospheric

moisture.

[6][10]

Ignition Sources

Keep away from heat,

sparks, open flames,

and other ignition

sources.

Methoxymethylsilane

is highly flammable.
[6][11]

Incompatible Materials

Segregate from strong

oxidizing agents,

strong acids, and

water.

To prevent vigorous

and potentially

hazardous reactions.

[6][9]

Container

Keep in a tightly

closed, properly

labeled container.

To prevent leakage

and reaction with

atmospheric moisture.

[6][10]

Logical Decision Tree for Storage
The following diagram provides a decision-making framework for the appropriate storage of

methoxymethylsilane.
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Figure 2: Decision tree for the safe storage of methoxymethylsilane.
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Waste Disposal
All waste containing methoxymethylsilane must be treated as hazardous.

Collect waste in a dedicated, properly labeled, and sealed container.

Do not mix with other waste streams, especially those containing incompatible materials.

Dispose of the waste through a licensed hazardous waste disposal company, following all

local, state, and federal regulations.[17]

Conclusion
Methoxymethylsilane is an invaluable reagent in modern chemistry, but its hazardous

properties demand respect and meticulous adherence to safety protocols. By understanding its

reactivity and implementing the handling and storage procedures outlined in this guide,

researchers can safely harness its capabilities while minimizing risks to themselves and their

colleagues. A proactive approach to safety, including thorough planning and the consistent use

of appropriate protective measures, is the cornerstone of responsible scientific practice when

working with this and other reactive silanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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